
A Comprehensive Technical Guide to the Safety,
Handling, and Hazards of 3-Nonyne

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nonyne

Cat. No.: B165639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and potential hazards

associated with 3-Nonyne (CAS No. 20184-89-8). The information is intended to equip

laboratory personnel with the knowledge necessary to handle this chemical responsibly and

mitigate risks.

Chemical and Physical Properties
3-Nonyne is a colorless, flammable liquid with the molecular formula C₉H₁₆.[1][2][3] It is an

internal alkyne, characterized by a carbon-carbon triple bond at the third carbon position.[1]

This unsaturated nature makes it a reactive compound, particularly in addition reactions.[1][4] It

is widely used in organic synthesis.[3]

Table 1: Physical and Chemical Properties of 3-Nonyne
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Property Value Source(s)

Molecular Weight 124.22 g/mol [2][5][6]

Boiling Point 156.9 ± 3.0 °C at 760 mmHg [7]

Flash Point 37.6 ± 11.2 °C [3][7]

Density 0.8 ± 0.1 g/cm³ [7]

Vapor Pressure 3.6 ± 0.1 mmHg at 25°C [7]

Water Solubility
Insoluble (estimated 9.855

mg/L at 25°C)
[8]

logP (Octanol/Water Partition

Coefficient)
4.12 [7]

Hazard Identification and Classification
3-Nonyne is classified as a flammable liquid and an aspiration hazard.[2][9] It may also cause

skin and eye irritation.[2][10] Inhalation of vapors may lead to acute solvent syndrome, and it is

considered a potential neurotoxin.[2]

Table 2: GHS Hazard Classification for 3-Nonyne

Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[2][9][11]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways[2][9][11]

Skin Corrosion/Irritation 2
H315: Causes skin

irritation[10]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[10]
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Hazard Pictograms:

alt text

Signal Word: Danger[2][9]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 3-
Nonyne.

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine the necessary PPE for any

procedure involving 3-Nonyne.[12] The following table outlines recommended PPE.

Table 3: Recommended Personal Protective Equipment for Handling 3-Nonyne
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Body Part PPE Type
Specifications &
Standards

Eyes/Face Safety Goggles & Face Shield

Chemical splash goggles are

required. For tasks with a high

splash potential, a face shield

should be worn in addition to

goggles. All eye and face

protection should meet ANSI

Z87.1 standards.[13]

Hands Chemical-Resistant Gloves

Nitrile gloves are suitable for

incidental contact. For

prolonged handling, heavier

duty gloves may be necessary.

Always check the glove

manufacturer's resistance

guide for specific chemicals.

[13]

Body Laboratory Coat

A fire-resistant lab coat is

recommended. Ensure the

coat is fully buttoned to provide

maximum skin coverage.[13]

Feet Closed-Toe Shoes

Shoes should be made of a

non-porous material and cover

the entire foot to protect

against spills and falling

objects.[13]

Respiratory Respirator (if necessary)

Work should be conducted in a

certified chemical fume hood to

avoid inhalation of vapors. If

engineering controls are not

sufficient, a respirator may be

required.[13]

Handling Procedures
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Ventilation: Always handle 3-Nonyne in a well-ventilated area, preferably within a chemical

fume hood.[10][13]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[9]

[11] Use non-sparking tools and take precautionary measures against static discharge.[9][11]

Grounding: When transferring large quantities, ensure containers are properly grounded and

bonded to prevent static electricity buildup.[9][13]

Pouring: Pour slowly and carefully to avoid splashing. Use a funnel when transferring

between containers.[13]

Storage
Container: Keep the container tightly closed.[9][10]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as oxidizing agents.[10][13]

Security: Store in a locked-up location.[9][10][11]

Emergency Procedures
First Aid Measures
Table 4: First Aid Measures for 3-Nonyne Exposure
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Exposure Route First Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. If skin irritation occurs, get medical

advice/attention.[9][13]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[10][13]

Ingestion

Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor/physician.[9][10]

[11]

Inhalation

Move person to fresh air and keep comfortable

for breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[10] For large fires, water spray or fog may be used.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[2][9]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

clothing.

Disposal Considerations
Waste 3-Nonyne must be handled as hazardous waste. Follow all federal, state, and local

regulations for the disposal of flammable liquid organic waste.
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Waste Identification: Label waste containers clearly as "Hazardous Waste - Flammable

Liquid - 3-Nonyne".

Segregation: Do not mix with other types of waste.

Storage: Store waste in a designated, well-ventilated, and secure area away from ignition

sources.[13]

Disposal: Arrange for disposal by a licensed hazardous waste disposal company.

Experimental Protocols
Detailed, validated experimental protocols specifically for the safety assessment of 3-Nonyne
are not readily available in the public domain. However, the following general protocol outlines

the essential steps for safely handling flammable alkynes in a research setting. This should be

adapted to the specific requirements of your experiment and institutional safety policies.

General Protocol for Handling 3-Nonyne in a Laboratory
Setting

Pre-Experiment Hazard Assessment:

Review the Safety Data Sheet (SDS) for 3-Nonyne and any other chemicals to be used.

Identify all potential hazards associated with the planned experiment.

Determine the necessary engineering controls (e.g., fume hood), administrative controls,

and personal protective equipment (PPE).

Locate and ensure the functionality of all safety equipment, including eyewash stations,

safety showers, and fire extinguishers.

Preparation of the Work Area:

Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate

height.

Remove all potential ignition sources from the work area.
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Set up all necessary apparatus, ensuring it is clean, dry, and properly assembled.

If transferring significant quantities, ensure grounding and bonding equipment is correctly

in place.

Donning Personal Protective Equipment (PPE):

Put on a fire-resistant lab coat, ensuring it is fully buttoned.

Wear appropriate chemical-resistant gloves (e.g., nitrile for incidental contact).

Wear chemical splash goggles. If a significant splash hazard exists, also wear a face

shield.

Ensure closed-toe shoes are worn.

Handling and Dispensing 3-Nonyne:

Perform all manipulations of 3-Nonyne inside the chemical fume hood.

Carefully open the container, pointing the opening away from your face.

Use a clean, dry pipette or syringe to transfer the required amount of liquid.

Dispense the liquid slowly and carefully to avoid splashing.

Immediately and securely close the 3-Nonyne container after dispensing.

During the Experiment:

Continuously monitor the reaction for any signs of unexpected changes (e.g., rapid

temperature or pressure increase).

Maintain the fume hood sash at the lowest practical height.

Post-Experiment Procedures:

Quench any reactive materials safely according to established laboratory procedures.
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Transfer all waste, including contaminated consumables, into a properly labeled

hazardous waste container.

Clean all glassware and equipment thoroughly.

Clean the work area within the fume hood.

Doffing Personal Protective Equipment (PPE):

Remove gloves using the proper technique to avoid skin contamination.

Remove the lab coat.

Remove eye and face protection.

Wash hands thoroughly with soap and water.

Visualizations
The following diagrams illustrate key safety and hazard information for 3-Nonyne.
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Safe Handling Workflow for 3-Nonyne

Preparation
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Click to download full resolution via product page

Caption: A workflow for the safe handling of 3-Nonyne in a laboratory setting.
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3-Nonyne Hazard and Mitigation Pathways

Potential Hazards

Exposure Routes
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Flammability
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Caption: Potential hazards of 3-Nonyne and corresponding mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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